Cas no 2034225-57-3 (4-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]morpholine)

• Product Name: 4-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]morpholine
• CAS No: 2034225-57-3
• MF: C₁₄H₂₀N₄O₃
• MW: 292.333602905273
• CID: 5348260
• Update Time: 2025-06-08

4-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]morpholine Chemical and Physical Properties

Names and Identifiers

• morpholino(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone
• morpholin-4-yl-(3-pyridazin-3-yloxypiperidin-1-yl)methanone
• 4-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]morpholine

• Inchi： 1S/C14H20N4O3/c19-14(17-7-9-20-10-8-17)18-6-2-3-12(11-18)21-13-4-1-5-15-16-13/h1,4-5,12H,2-3,6-11H2
• InChI Key： RRAXWFLGSLAMDJ-UHFFFAOYSA-N
• SMILES： O(C1=CC=CN=N1)C1CCCN(C(N2CCOCC2)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: -0.2
• Topological Polar Surface Area: 67.8

Additional information on 4-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]morpholine

Recent Advances in the Study of 4-[3-(Pyridazin-3-yloxy)piperidine-1-carbonyl]morpholine (CAS: 2034225-57-3)

The compound 4-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]morpholine (CAS: 2034225-57-3) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyridazine and morpholine moieties, has garnered significant attention due to its potential applications in drug discovery and development. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and therapeutic potential, particularly in the context of kinase inhibition and central nervous system (CNS) disorders.

One of the key findings from recent research is the compound's ability to act as a selective kinase inhibitor. Kinases play a critical role in various cellular processes, and their dysregulation is often implicated in diseases such as cancer and neurodegenerative disorders. Preliminary in vitro studies have demonstrated that 4-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]morpholine exhibits high affinity for specific kinase targets, making it a valuable tool for further investigation. The compound's unique structural features, including the pyridazine ring, contribute to its binding efficiency and selectivity.

In addition to its kinase inhibitory activity, recent studies have explored the compound's potential in CNS-related applications. The morpholine moiety, known for its ability to enhance blood-brain barrier (BBB) penetration, suggests that this molecule could be optimized for treating neurological conditions. Animal models have shown promising results, with the compound demonstrating good bioavailability and minimal off-target effects. These findings underscore its potential as a lead compound for further drug development.

Another area of interest is the synthetic accessibility of 4-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]morpholine. Recent advancements in synthetic chemistry have enabled the efficient production of this compound, facilitating its use in high-throughput screening and structure-activity relationship (SAR) studies. Researchers have also explored various derivatives to optimize its pharmacological profile, with some variants showing improved potency and reduced toxicity.

Despite these promising developments, challenges remain. For instance, the compound's metabolic stability and long-term safety profile require further investigation. Additionally, more extensive preclinical and clinical studies are needed to fully validate its therapeutic potential. However, the current body of research provides a solid foundation for future work, positioning 4-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]morpholine as a molecule of significant interest in the field of medicinal chemistry.

In conclusion, the latest research on 4-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]morpholine (CAS: 2034225-57-3) highlights its potential as a versatile tool in drug discovery. Its unique structural features, combined with its promising pharmacological properties, make it a compelling subject for further study. As research progresses, this compound may pave the way for novel therapeutic strategies in oncology, neurology, and beyond.